Cas no 1214370-70-3 (Methyl 6-amino-3-(4-fluorophenyl)pyridine-2-carboxylate)

• Product Name: Methyl 6-amino-3-(4-fluorophenyl)pyridine-2-carboxylate
• CAS No: 1214370-70-3
• MF: C₁₃H₁₁FN₂O₂
• MW: 246.237046480179
• CID: 3041903
• Update Time: 2025-11-06

Methyl 6-amino-3-(4-fluorophenyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-3-(4-fluorophenyl)pyridine-2-carboxylate
• Z8329

• Inchi： 1S/C13H11FN2O2/c1-18-13(17)12-10(6-7-11(15)16-12)8-2-4-9(14)5-3-8/h2-7H,1H3,(H2,15,16)
• InChI Key： UEKZNHBKMXEBFZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=C(N)N=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• XLogP3: 2.4
• Topological Polar Surface Area: 65.2

Experimental Properties

• Color/Form: No date available
• Density: 1.3±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 428.0±45.0 °C at 760 mmHg
• Flash Point: 212.6±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 6-amino-3-(4-fluorophenyl)pyridine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 6-amino-3-(4-fluorophenyl)pyridine-2-carboxylate

Methyl 6-amino-3-(4-fluorophenyl)pyridine-2-carboxylate: A Comprehensive Overview

The compound Methyl 6-amino-3-(4-fluorophenyl)pyridine-2-carboxylate (CAS No. 1214370-70-3) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its pyridine ring structure with substituents at positions 2, 3, and 6, exhibits unique chemical properties and potential applications. Recent advancements in synthetic methodologies and computational modeling have shed new light on its synthesis, reactivity, and biological activity.

Methyl 6-amino-3-(4-fluorophenyl)pyridine-2-carboxylate is notable for its structural complexity and functional diversity. The pyridine ring serves as a versatile scaffold, while the fluorophenyl group at position 3 introduces electronic effects that influence the molecule's reactivity. The amino group at position 6 adds another layer of functionality, enabling further chemical modifications. This combination makes the compound a valuable building block in organic synthesis.

Recent studies have explored the synthesis of Methyl 6-amino-3-(4-fluorophenyl)pyridine-2-carboxylate using a variety of methods, including microwave-assisted synthesis and catalytic cross-coupling reactions. These approaches have not only improved the efficiency of production but also opened up new avenues for functionalization. For instance, researchers have successfully incorporated this compound into larger molecular frameworks, demonstrating its utility in drug discovery and materials design.

In terms of biological activity, Methyl 6-amino-3-(4-fluorophenyl)pyridine-2-carboxylate has shown promise as a potential lead compound in pharmacological research. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant properties, making it a candidate for therapeutic applications. Additionally, its ability to interact with specific biological targets has been investigated using advanced computational techniques such as molecular docking and dynamics simulations.

The application of Methyl 6-amino-3-(4-fluorophenyl)pyridine-2-carboxylate extends beyond pharmacology into materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into conjugated systems to enhance their photovoltaic efficiency and charge transport properties.

From an environmental perspective, the synthesis and handling of Methyl 6-amino-3-(4-fluorophenyl)pyridine-2-carboxylate must adhere to strict safety protocols to minimize ecological impact. Researchers are actively exploring greener synthetic routes that reduce waste and energy consumption while maintaining high yields.

In conclusion, Methyl 6-amino-3-(4-fluorophenyl)pyridine-2-carboxylate (CAS No. 1214370-70-3) is a multifaceted compound with significant potential across various scientific domains. Its structural versatility, coupled with recent advancements in synthetic and computational techniques, positions it as a key player in future research endeavors.